Cas no 2229355-72-8 (methyl(4,4,4-trifluoro-2-methylbutan-2-yl)amine)

• Product Name: methyl(4,4,4-trifluoro-2-methylbutan-2-yl)amine
• CAS No: 2229355-72-8
• MF: C₆H₁₂F₃N
• MW: 155.161392211914
• CID: 6184806
• PubChem ID: 165643146
• Update Time: 2025-06-10

methyl(4,4,4-trifluoro-2-methylbutan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• methyl(4,4,4-trifluoro-2-methylbutan-2-yl)amine
• EN300-1928450
• 2229355-72-8

• Inchi： 1S/C6H12F3N/c1-5(2,10-3)4-6(7,8)9/h10H,4H2,1-3H3
• InChI Key： DWKBPRJDGJXHMS-UHFFFAOYSA-N
• SMILES： FC(CC(C)(C)NC)(F)F

Computed Properties

• Exact Mass: 155.09218387g/mol
• Monoisotopic Mass: 155.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12Ų

Additional information on methyl(4,4,4-trifluoro-2-methylbutan-2-yl)amine

Exploring Methyl(4,4,4-trifluoro-2-methylbutan-2-yl)amine (CAS No. 2229355-72-8): Properties, Applications, and Industry Trends

The chemical compound methyl(4,4,4-trifluoro-2-methylbutan-2-yl)amine (CAS No. 2229355-72-8) has garnered significant attention in recent years due to its unique structural features and potential applications across various industries. This fluorinated amine derivative combines the reactivity of an amine group with the stability conferred by trifluoromethyl substituents, making it a compound of interest for researchers and industrial chemists alike.

One of the most searched questions regarding this compound relates to its synthesis methods. Current literature suggests multiple pathways for producing methyl(4,4,4-trifluoro-2-methylbutan-2-yl)amine, with particular focus on achieving high yields while minimizing environmental impact. The growing demand for green chemistry approaches has led to increased interest in catalytic methods and solvent-free reactions for its preparation.

The physicochemical properties of CAS No. 2229355-72-8 make it particularly valuable in specialty chemical applications. Its molecular structure, featuring both amine functionality and fluorine atoms, contributes to characteristics such as enhanced thermal stability and unique electronic properties. These attributes have sparked discussions about its potential in advanced material science and pharmaceutical intermediates, topics that frequently appear in scientific literature searches.

Recent trends in fluorine chemistry have highlighted the importance of compounds like methyl(4,4,4-trifluoro-2-methylbutan-2-yl)amine. The incorporation of fluorine atoms into organic molecules often leads to improved bioavailability and metabolic stability, making this compound particularly relevant to medicinal chemistry research. Many researchers are investigating its potential as a building block for drug discovery programs, especially in areas requiring compounds with specific pharmacokinetic profiles.

The industrial applications of this compound extend beyond pharmaceuticals. Its unique properties have found use in agrochemical formulations, where fluorinated compounds often demonstrate enhanced activity and environmental persistence. Additionally, the electronic materials sector has shown interest in CAS No. 2229355-72-8 for potential applications in organic semiconductors and liquid crystal displays, areas that continue to grow in commercial importance.

Safety considerations for handling methyl(4,4,4-trifluoro-2-methylbutan-2-yl)amine follow standard laboratory protocols for amine compounds. While not classified as hazardous under normal conditions, proper chemical handling procedures should always be observed. This includes using appropriate personal protective equipment and working in well-ventilated areas, topics frequently searched by laboratory professionals.

The commercial availability of CAS No. 2229355-72-8 has increased in recent years, with several specialty chemical suppliers now listing it in their catalogs. Pricing and supply chain information for this compound are common search queries, reflecting growing industrial interest. The development of more efficient synthetic routes continues to be an active area of research, aiming to make this compound more accessible for various applications.

Looking forward, the potential of methyl(4,4,4-trifluoro-2-methylbutan-2-yl)amine in catalysis and material science appears particularly promising. Its structural features suggest possible applications as a ligand in transition metal catalysis or as a modifier in polymer chemistry. These potential uses align with current industry trends toward specialty chemicals with tailored properties for specific applications.

Analytical characterization of this compound typically involves techniques such as NMR spectroscopy, mass spectrometry, and chromatographic methods. The interpretation of these analytical data is another area of frequent inquiry among researchers working with CAS No. 2229355-72-8. Standard spectral data and reference values are increasingly available in chemical databases, facilitating its identification and purity assessment.

Environmental considerations regarding fluorinated organic compounds have led to increased scrutiny of their ecological impact. While methyl(4,4,4-trifluoro-2-methylbutan-2-yl)amine is not currently subject to specific environmental regulations, the broader context of sustainable chemistry has prompted research into its biodegradation pathways and potential alternatives with reduced environmental persistence.

The patent landscape surrounding CAS No. 2229355-72-8 reveals growing intellectual property activity, particularly in applications related to electronic materials and pharmaceutical intermediates. This trend reflects the compound's versatility and the increasing recognition of its potential commercial value across multiple sectors.

In academic research, methyl(4,4,4-trifluoro-2-methylbutan-2-yl)amine has served as a valuable intermediate in synthetic organic chemistry. Its use in multistep synthesis and complex molecule construction has been documented in several recent publications, highlighting its utility in accessing structurally diverse compounds for various research applications.

Storage and stability considerations for this compound typically recommend protection from moisture and storage under inert atmosphere when long-term preservation is required. These practical aspects of working with CAS No. 2229355-72-8 are common topics in technical discussions and frequently appear in search queries related to compound handling.

The future research directions for methyl(4,4,4-trifluoro-2-methylbutan-2-yl)amine likely include further exploration of its structure-activity relationships and potential applications in emerging technologies. As the chemical industry continues to prioritize molecular innovation, compounds with unique structural features like this fluorinated amine will undoubtedly remain at the forefront of scientific investigation.